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Compound of Interest

Compound Name:
meso-Tetra(4-

carboxyphenyl)porphine

Cat. No.: B077598 Get Quote

Essential Safety and Handling Guide for meso-
Tetra(4-carboxyphenyl)porphine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling meso-
Tetra(4-carboxyphenyl)porphine (TCPP), including detailed operational and disposal plans.

Our goal is to be your preferred source for laboratory safety and chemical handling information,

building trust by providing value beyond the product itself.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of meso-Tetra(4-
carboxyphenyl)porphine is fundamental to its safe handling.
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Property Value Reference

CAS Number 14609-54-2 [1][2]

Molecular Formula C48H30N4O8 [1]

Molecular Weight 790.8 g/mol [1]

Appearance Powder [N/A]

Storage
Store at room temperature,

protected from light.
[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While meso-Tetra(4-carboxyphenyl)porphine is not classified as a hazardous substance

according to Regulation (EC) No 1272/2008, it is crucial to handle it with care to avoid contact

with eyes, skin, or clothing.[2] The following personal protective equipment is recommended to

ensure safe handling.[3][4][5]

PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

necessary when handling

larger quantities.

Protects against dust particles

and accidental splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the compound.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) if handling as a

powder or if dust may be

generated.

Minimizes inhalation of

airborne particles.[4][6]

Skin and Body Protection Laboratory coat.
Protects clothing and skin from

contamination.[4]
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Operational Plan for Safe Handling
A systematic approach to handling meso-Tetra(4-carboxyphenyl)porphine in a laboratory

setting is critical to ensuring personnel safety.

Experimental Workflow

Preparation
- Review SDS

- Don appropriate PPE

Weighing
- Use a chemical fume hood or ventilated enclosure

Proceed to

Dissolution
- Add solvent slowly

- Gentle agitation (stirring/sonication)

Transfer to

Reaction/Use
- Maintain controlled environment

Use in

Cleanup
- Decontaminate surfaces

- Segregate waste

After completion
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Figure 1. A workflow for the safe handling of meso-Tetra(4-carboxyphenyl)porphine.

Step-by-Step Handling Protocol:
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Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure all

necessary PPE is readily available and in good condition.

Weighing: When weighing the powdered compound, perform the task in a well-ventilated

area, such as a chemical fume hood, to minimize inhalation risks.

Dissolution: When dissolving the compound, add the solvent to the solid slowly to avoid

splashing. Use appropriate glassware and ensure compatibility with the chosen solvent.

Reaction and Use: During the experiment, maintain a controlled environment. Avoid

generating dust or aerosols.

Spill Management: In case of a spill, evacuate the immediate area if necessary. For a solid

spill, carefully sweep or vacuum the material into a designated waste container. For a liquid

spill, use an inert absorbent material. Clean the spill area thoroughly. Report all spills to the

laboratory supervisor.[4]

Disposal Plan
Proper disposal of chemical waste is paramount for environmental protection and laboratory

safety.[7] The overriding principle is that no activity should begin unless a plan for the disposal

of all waste has been formulated.[8]

Waste Segregation and Container Management
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Waste Stream Container Type Labeling

Solid Waste
Sealable, clearly labeled

polyethylene container.

"Hazardous Waste: meso-

Tetra(4-

carboxyphenyl)porphine

(Solid)" and list any other

contaminants.

Liquid Waste
Leak-proof, sealable container

compatible with the solvent.

"Hazardous Waste: meso-

Tetra(4-

carboxyphenyl)porphine

(Liquid)", the solvent name,

and approximate

concentration.

Sharps Waste
Puncture-resistant sharps

container.

"Hazardous Waste: Sharps"

with a list of chemical

contaminants.

Disposal Workflow
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Segregate Waste
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Figure 2. A workflow for the proper disposal of waste containing meso-Tetra(4-
carboxyphenyl)porphine.

Step-by-Step Disposal Protocol:

Segregation: At the point of generation, segregate waste into solid, liquid, and sharps

streams. Do not mix incompatible waste types.[4][8]

Containerization: Use the appropriate, clearly labeled waste containers for each waste

stream. Ensure containers are in good condition and are securely sealed when not in use.[7]

Storage: Store waste containers in a designated and properly marked satellite accumulation

area.[7]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[2] Contact your institution's Environmental Health and Safety (EHS)
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office to arrange for pickup of the hazardous waste.[9] Do not dispose of this chemical in the

regular trash or down the sink.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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